Cas no 96422-12-7 (N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide)

• Product Name: N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide
• CAS No: 96422-12-7
• MF: C₈H₁₀N₂O₆S₂
• MW: 294.304799556732
• CID: 4359445
• PubChem ID: 44116862
• Update Time: 2025-05-20

N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(methylsulfonyl)-N-(4-nitrophenyl)-
• SCHEMBL4245109
• dimethanesulfonyl-(4-nitro-phenyl)-amine
• ZLKTWFXITGZKLW-UHFFFAOYSA-N
• AKOS024627985
• N-(methylsulfonyl)-N-(4-nitrophenyl)methanesulfonamide
• N-methylsulfonyl-N-(4-nitrophenyl)methanesulfonamide
• CS-0368016
• 96422-12-7
• F2189-0102
• N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide

• Inchi： 1S/C8H10N2O6S2/c1-17(13,14)10(18(2,15)16)8-5-3-7(4-6-8)9(11)12/h3-6H,1-2H3
• InChI Key： ZLKTWFXITGZKLW-UHFFFAOYSA-N
• SMILES： CS(N(S(C)(=O)=O)C1=CC=C([N+]([O-])=O)C=C1)(=O)=O

Computed Properties

• Exact Mass: 293.99802839Da
• Monoisotopic Mass: 293.99802839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 134Ų

Additional information on N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide

Recent Advances in the Study of N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide (CAS: 96422-12-7)

N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide (CAS: 96422-12-7) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and nitro functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential.

The synthesis of N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide has been optimized to improve yield and purity, with recent reports highlighting novel catalytic methods that enhance efficiency. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These advancements in synthesis and characterization are critical for ensuring the reproducibility and scalability of the compound for further studies.

In terms of biological activity, N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide has demonstrated promising inhibitory effects on specific enzymatic targets. For instance, recent in vitro studies have shown that the compound exhibits potent activity against certain kinases and proteases, which are implicated in various pathological conditions. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting cancer and inflammatory diseases.

Mechanistic studies have further elucidated the interaction of N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide with its biological targets. Molecular docking and dynamics simulations have revealed that the compound binds to the active sites of target enzymes, disrupting their function. This structural insight is invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical properties and biological activity make it a compelling candidate for continued investigation.

In conclusion, recent research on N-methanesulfonyl-N-(4-nitrophenyl)methanesulfonamide (CAS: 96422-12-7) has provided a solid foundation for its potential applications in drug discovery. The compound's synthesis, biological activity, and mechanism of action have been extensively studied, offering valuable insights for future development. Continued research efforts are expected to further explore its therapeutic potential and address existing challenges, paving the way for its eventual clinical application.